Cas no 28355-48-8 (Pyridine,2-(3-nitrophenoxy)-)

• Product Name: Pyridine,2-(3-nitrophenoxy)-
• CAS No: 28355-48-8
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD08690283
• CID: 252305
• PubChem ID: 18525839
• Update Time: 2025-04-19

Pyridine,2-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(3-nitrophenoxy)-
• 2-(3-Nitrophenoxy)pyridine
• 1-nitro-3-(2-pyridyloxy)benzene
• 2-(2-ANTHRACEN-9-YL-ETHYL)-6-HYDROXY-BENZOIC ACID METHYL ESTER
• 2-(3-Nitrophenoxy)-pyridin
• 2-(3-nitro-phenoxy)-pyridine
• Pyridine,2-(3-nitrophenoxy)
• Pyridine,2-(m-nitrophenoxy)-(8CI)
• 2-(3-NITROPHENOXY)PYRIDINE97+%
• 2-(3-NITROPHENOXY)PYRIDINE 97+%
• CS-0328138
• DTXSID20594592
• 28355-48-8
• MFCD08690283
• AS-9067
• SCHEMBL23293741
• AKOS027379245

• MDL： MFCD08690283
• Inchi： 1S/C11H8N2O3/c14-13(15)9-4-3-5-10(8-9)16-11-6-1-2-7-12-11/h1-8H
• InChI Key： CYAZJQRAXUNGCO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Melting Point: 93-95
• PSA: 67.94000
• LogP: 3.30530

Pyridine,2-(3-nitrophenoxy)- Security Information

• Hazard Statement： Harmful